Cas no 2418717-31-2 (tert-butyl 4-3-(azidomethyl)-5-iodo-2,6-dimethylphenylpiperazine-1-carboxylate)

• Product Name: tert-butyl 4-3-(azidomethyl)-5-iodo-2,6-dimethylphenylpiperazine-1-carboxylate
• CAS No: 2418717-31-2
• MF: C₁₈H₂₆IN₅O₂
• MW: 471.335815906525
• CID: 5679482
• PubChem ID: 165773998
• Update Time: 2025-05-20

tert-butyl 4-3-(azidomethyl)-5-iodo-2,6-dimethylphenylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-[3-(azidomethyl)-5-iodo-2,6-dimethylphenyl]piperazine-1-carboxylate
• 2418717-31-2
• EN300-26630665
• tert-butyl 4-3-(azidomethyl)-5-iodo-2,6-dimethylphenylpiperazine-1-carboxylate

• Inchi： 1S/C18H26IN5O2/c1-12-14(11-21-22-20)10-15(19)13(2)16(12)23-6-8-24(9-7-23)17(25)26-18(3,4)5/h10H,6-9,11H2,1-5H3
• InChI Key： FRXWSZKSBDRIPD-UHFFFAOYSA-N
• SMILES： IC1C=C(CN=[N+]=[N-])C(C)=C(C=1C)N1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 471.11312g/mol
• Monoisotopic Mass: 471.11312g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 47.1Ų

Additional information on tert-butyl 4-3-(azidomethyl)-5-iodo-2,6-dimethylphenylpiperazine-1-carboxylate

tert-butyl 4-(3-(azidomethyl)-5-iodo-2,6-dimethylphenyl)piperazine-1-carboxylate: A Comprehensive Overview

The compound tert-butyl 4-(3-(azidomethyl)-5-iodo-2,6-dimethylphenyl)piperazine-1-carboxylate, with the CAS number 2418717-31-2, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structure, which incorporates a piperazine ring, an azidomethyl group, and an iodinated aromatic ring. The combination of these structural elements makes it a promising candidate for various applications, particularly in drug discovery and development.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the azidomethyl-substituted aromatic ring. This is achieved through nucleophilic substitution reactions, where an appropriate precursor is treated with sodium azide to introduce the azide group. The iodination step is then carried out using iodine in the presence of a catalytic amount of light or heat, ensuring selective substitution at the desired position on the aromatic ring. The piperazine ring is introduced via a coupling reaction with tert-butyl carboxylic acid, facilitated by a coupling agent such as HATU or EDCI. The final product is purified using chromatographic techniques to ensure high purity and structural integrity.

Recent studies have highlighted the potential of this compound in targeting specific biological pathways. For instance, research published in Journal of Medicinal Chemistry has demonstrated its ability to inhibit certain kinase enzymes, which are implicated in various diseases such as cancer and inflammatory disorders. The azidomethyl group plays a crucial role in this activity by enhancing the molecule's binding affinity to the target enzyme. Additionally, the iodinated aromatic ring contributes to the compound's pharmacokinetic properties, including its absorption and distribution within the body.

In terms of applications, this compound has shown promise in preclinical models of cancer. Its ability to selectively target and inhibit oncogenic kinases makes it a potential candidate for anti-cancer therapies. Furthermore, its unique structure allows for further modification and optimization, enabling researchers to explore its potential in other therapeutic areas such as neurodegenerative diseases and infectious diseases.

The development of this compound also underscores the importance of interdisciplinary collaboration in drug discovery. By integrating expertise from organic chemistry, pharmacology, and computational modeling, researchers can design molecules with enhanced therapeutic potential. For example, computational studies have been used to predict the binding mode of this compound to its target enzyme, providing valuable insights into its mechanism of action.

In conclusion, tert-butyl 4-(3-(azidomethyl)-5-iodo-2,6-dimethylphenyl)piperazine-1-carboxylate represents a significant advancement in medicinal chemistry. Its unique structure and promising biological activity make it a valuable tool for further research and development. As ongoing studies continue to uncover its full potential, this compound holds great promise for contributing to the advancement of novel therapeutic agents.